Physical properties and chemical constitution. Part XLIX. The refractivities, densities, and surface tensions of some organophosphorus compounds

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000249

Abstract

Pure samples of tri-n-alkyl phosphites, di-n-alkyl phosphonates, di-n-propyl n-alkylphosphonates, di-n-alkyl ethylphosphonates (methyl to octyl) of tri-n-alkyl orthophosphates (butyl to heptyl), of tri-2-n-alkoxyethyl phosphites (methoxy- to hexyloxy-), of di-2-n-alkoxyethyl phosphonates (methoxy- to heptyloxy-) and of 2-n-alkoxy-4-methyl- 1,3,2-dioxaphospholans (methoxy- to hexyloxy-) have been prepared and their refractive indices at 20° and densities and surface tension over a range of temperatures determined: the infrared spectra were measured in detail for a number of representative compounds. The parachors, refractions, and molecular refraction coefficients for the bonds (P[double bond, length as m-dash]O), (P–O), (P–C), (P–H) and for the 1,3,2-dioxaphospholan ring have been evaluated from the new experimental data.

Physical properties and chemical constitution. Part XLIX. The refractivities, densities, and surface tensions of some organophosphorus compounds
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